Cas no 2243569-24-4 ((4E)-TCO-PEG4-amine)

(4E)-TCO-PEG4-amine is a heterobifunctional linker featuring a trans-cyclooctene (TCO) group and a primary amine, connected by a tetraethylene glycol (PEG4) spacer. The TCO moiety enables rapid, bioorthogonal click chemistry with tetrazines via inverse electron-demand Diels-Alder (IEDDA) reactions, while the amine group allows for further conjugation to carboxylates or other electrophilic groups. The PEG4 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency. This compound is particularly useful in bioconjugation, protein labeling, and drug delivery applications due to its high reactivity, selectivity, and water compatibility. Its stability and fast kinetics make it a valuable tool for dynamic biomolecular modifications.
(4E)-TCO-PEG4-amine structure
(4E)-TCO-PEG4-amine structure
Product Name:(4E)-TCO-PEG4-amine
CAS No:2243569-24-4
MF:C19H36N2O6
MW:388.4989
CID:4671002
PubChem ID:146026023
Update Time:2025-06-29

(4E)-TCO-PEG4-amine Chemical and Physical Properties

Names and Identifiers

    • (4E)-TCO-PEG4-amine
    • (E)-Cyclooct-4-en-1-yl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
    • TCO-PEG4-amine
    • 2243569-24-4
    • [(4Z)-cyclooct-4-en-1-yl] N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
    • AKOS040743934
    • [(4E)-cyclooct-4-en-1-yl] N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
    • HY-141179
    • CS-0114639
    • Cyclooct-4-en-1-yl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
    • DA-58357
    • Inchi: 1S/C19H36N2O6/c20-8-10-23-12-14-25-16-17-26-15-13-24-11-9-21-19(22)27-18-6-4-2-1-3-5-7-18/h1-2,18H,3-17,20H2,(H,21,22)
    • InChI Key: RYDDYUPROQQUFL-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCCN)=O)C1CCC=CCCC1

Computed Properties

  • Exact Mass: 388.25733687g/mol
  • Monoisotopic Mass: 388.25733687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101

(4E)-TCO-PEG4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BCT-9-10mg
(4E)-TCO-PEG4-amine
2243569-24-4 >95.00%
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¥950.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
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Additional information on (4E)-TCO-PEG4-amine

The Advanced Functionalities of (4E)-TCO-PEG4-Amine: A Comprehensive Overview

The compound with CAS No. 2243569-24-4, commonly referred to as (4E)-TCO-PEG4-Amine, has emerged as a significant molecule in the field of chemical synthesis and materials science. This compound is a derivative of thiazole orange (TCO), a well-known fluorescent dye, combined with a polyethylene glycol (PEG) chain and an amine group. The integration of these functional groups provides (4E)-TCO-PEG4-Amine with unique properties that make it highly versatile in various applications.

Recent studies have highlighted the potential of (4E)-TCO-PEG4-Amine in bioconjugation and drug delivery systems. The thiazole orange moiety imparts fluorescence, enabling real-time tracking of molecular interactions. Meanwhile, the PEG chain enhances solubility and biocompatibility, making it suitable for biomedical applications. The amine group further facilitates covalent bonding with other biomolecules, such as proteins or nucleic acids, opening new avenues for targeted therapy.

In terms of synthesis, researchers have developed efficient methods to produce (4E)-TCO-PEG4-Amine. These methods often involve multi-step reactions, including coupling chemistry and purification techniques to ensure high purity. The stability of the compound under various conditions has been thoroughly investigated, revealing its robustness in both aqueous and organic solvents.

The application of (4E)-TCO-PEG4-Amine in fluorescence sensing has garnered significant attention. Its ability to bind metal ions selectively has been leveraged in the development of sensors for environmental monitoring and clinical diagnostics. For instance, recent research demonstrates its effectiveness in detecting trace amounts of heavy metals such as mercury and lead with high sensitivity and specificity.

Beyond sensing applications, (4E)-TCO-PEG4-Amine has shown promise in nanotechnology. Its amphiphilic nature allows it to stabilize nanoparticles, enhancing their stability and functionality. This property is particularly valuable in drug delivery systems where controlled release and targeted delivery are critical.

In conclusion, the compound CAS No. 2243569-24-bold, or (E)-TCO-PEGbold-Amine, represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique combination of fluorescence, biocompatibility, and reactivity positions it as a key player in advancing modern chemical technologies.

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